Cas no 343943-37-3 (5-(diethylamino)methylthiophene-2-carboxylic acid)

• Product Name: 5-(diethylamino)methylthiophene-2-carboxylic acid
• CAS No: 343943-37-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD06803423
• CID: 5214463
• Update Time: 2026-03-06

5-(diethylamino)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(diethylamino)methyl]thiophene-2-carboxylic acid
• 5-(diethylamino)methylthiophene-2-carboxylic acid

• MDL： MFCD06803423
• Inchi： 1S/C10H15NO2S/c1-3-11(4-2)7-8-5-6-9(14-8)10(12)13/h5-6H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key： XCULDPCOTWRRAU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(CN(CC)CC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(diethylamino)methylthiophene-2-carboxylic acid

5-(Diethylamino)Methylthiophene-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 343943-37-3, commonly referred to as 5-(diethylamino)methylthiophene-2-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiophene derivatives, which are known for their aromaticity and versatile chemical properties. The molecular structure of 5-(diethylamino)methylthiophene-2-carboxylic acid consists of a thiophene ring substituted with a diethylamino group at the 5-position and a carboxylic acid group at the 2-position, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 5-(diethylamino)methylthiophene-2-carboxylic acid in drug design and development. The presence of the diethylamino group introduces significant amine functionality, which can enhance the molecule's ability to interact with biological systems. This property makes it a promising candidate for designing bioactive compounds with potential applications in treating various diseases, including cancer and neurodegenerative disorders. Researchers have explored its role as a bioisostere in medicinal chemistry, where it can replace other functional groups in drug molecules without altering their pharmacokinetic profiles significantly.

In addition to its pharmacological applications, 5-(diethylamino)methylthiophene-2-carboxylic acid has shown remarkable potential in materials science. Its aromatic thiophene ring and functional groups make it an excellent building block for constructing advanced materials such as conductive polymers and sensors. Recent advancements in nanotechnology have utilized this compound to synthesize novel materials with enhanced electronic properties, paving the way for its use in next-generation electronic devices.

The synthesis of 5-(diethylamino)methylthiophene-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. The introduction of the diethylamino group and the carboxylic acid group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes using modern techniques such as microwave-assisted synthesis and catalytic methods, which have significantly improved the efficiency of production.

From a chemical standpoint, 5-(diethylamino)methylthiophene-2-carboxylic acid exhibits interesting physical and chemical properties. Its solubility in various solvents, reactivity under different conditions, and stability under thermal and oxidative stress have been extensively studied. These properties are crucial for its application in both laboratory settings and industrial processes. For instance, its ability to form stable complexes with metal ions has been exploited in designing new catalysts for organic transformations.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(diethylamino)methylthiophene-2-carboxylic acid. Advanced quantum mechanical calculations have revealed its frontier molecular orbitals, which are critical for understanding its interaction with other molecules. This information has been instrumental in predicting its behavior in complex chemical environments and designing new compounds based on its structure.

In conclusion, 5-(diethylamino)methylthiophene-2-carboxylic acid (CAS No. 343943-37-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in medicine, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.